Sodium 2-(hydroxymethyl)benzoate

• Molecular Formula: C8H7NaO3
• Molecular Weight: 174.13 g/mol
• InChI: InChI=1S/C8H8O3.Na/c9-5-6-3-1-2-4-7(6)8(10)11;/h1-4,9H,5H2,(H,10,11);/q;+1/p-1
• InChIKey: IGRDCOXYKBNMDE-UHFFFAOYSA-M

Sodium 2-(Hydroxymethyl)benzoate: Baseline Characteristics

Sodium 2-(hydroxymethyl)benzoate is the sodium carboxylate salt of 2-(hydroxymethyl)benzoic acid (CAS 612-20-4), an ortho-hydroxymethyl-substituted benzoic acid derivative [1]. The parent acid has an estimated pKa of approximately 3.84 and a free acid aqueous solubility of 4.28 mg/mL at 20 °C ; the sodium salt form confers substantially enhanced aqueous solubility relevant to formulation. The compound contains the ortho-hydroxymethylbenzoate scaffold, which is mechanistically capable of intramolecular neighboring-group participation; this structural feature directly enables lactonization to phthalide under both acidic and alkaline conditions, a kinetic behavior that differs from para- and meta-hydroxymethylbenzoate regioisomers and from unsubstituted benzoates [2].

Salt form Sodium salt supports aqueous formulation and high-concentration stock preparation

Ortho reactivity Intramolecular neighboring-group participation enables lactonization to phthalide

Radical selectivity Exclusive radical cation product under free-electron-transfer conditions

• [1] PubChem. 2-(Hydroxymethyl)benzoic acid, CID 95739. National Library of Medicine. View Source
• [2] Bunnett, J.F. & Hauser, C.F. (1965). Steric Acceleration of the Lactonization of 2-(Hydroxymethyl)benzoic Acids. Journal of the American Chemical Society, 87(10), 2210–2214. View Source

Sodium 2-(Hydroxymethyl)benzoate: Ortho-Regiospecific Reactivity

Sodium 2-(hydroxymethyl)benzoate cannot be substituted with the para- or meta-hydroxymethylbenzoate isomers, unsubstituted sodium benzoate, sodium salicylate, or sodium methylparaben without fundamentally altering experimental outcomes. The ortho-relationship between the hydroxymethyl (–CH₂OH) and carboxylate (–COO⁻) groups uniquely enables intramolecular neighboring-group participation, which drives lactonization kinetics, determines controlled-release hydrolysis rate constants, and governs free-electron-transfer radical product distribution [1]. Para- and meta-isomers lack the spatial proximity required for this intramolecular cyclization, while sodium benzoate and sodium salicylate lack the hydroxymethyl nucleophile entirely. This ortho-regiospecificity makes the compound an irreducible synthetic building block for applications requiring the 2-hydroxymethylbenzoate scaffold and means that identity, purity, and isomeric fidelity are procurement-critical quality attributes that generic substitution cannot satisfy [2].

Sodium 2-(hydroxymethyl)benzoate

Potential substitutes

Ortho-hydroxymethyl group enables intramolecular cyclization

Para- or meta-hydroxymethylbenzoate salts lack ortho spatial proximity; no lactonization

Hydroxymethyl nucleophile for controlled hydrolysis

Sodium benzoate, sodium salicylate lack –CH₂OH nucleophile

Endogenous human metabolite identity

Methylparaben sodium, 4-hydroxymethylbenzoate are xenobiotic or structurally distinct

• [1] Escher, S. & Giersch, W. (2003). Controlled Release of Perfumery Alcohols by Neighboring‐Group Participation. Comparison of the Rate Constants for the Alkaline Hydrolysis of 2‐Acyl‐, 2‐(Hydroxymethyl)‐, and 2‐Carbamoylbenzoates. Helvetica Chimica Acta, 86(8), 2871–2899. View Source
• [2] Brede, O., Hermann, R., Karakostas, N. & Naumov, S. (2004). Ionization of the three isomeric hydroxybenzoates by free electron transfer: product distribution depends on the mobility of the phenoxyl group. Physical Chemistry Chemical Physics, 6, 5184–5188. View Source

Sodium 2-(Hydroxymethyl)benzoate: Comparator-Based Evidence

Alkaline Hydrolysis Rate Constants: Scaffold Comparison

In a systematic comparison of alkaline hydrolysis rate constants for fragrance alcohol release, 2-(hydroxymethyl)benzoate esters (structural derivatives of the target compound's scaffold) exhibited intermediate cyclization rates. They cyclized faster than the corresponding 2-formyl and 2-acetyl analogues but slower than 2-[(ethylamino)carbonyl]benzoate esters, for the same leaving alcohol [1]. This ranking places the 2-(hydroxymethyl)benzoate scaffold at an intermediate position in the neighboring-group reactivity series: sufficient for controlled hydrolytic release but slower than the carbamoyl analogues. This kinetic differentiation is relevant because sodium 2-(hydroxymethyl)benzoate serves as the synthetic precursor for preparing 2-(hydroxymethyl)benzoate esters used as controlled-release profragrance or prodrug delivery systems.

Hydrolysis Kinetics

Cross-study comparable

2-(Hydroxymethyl)benzoate esters: intermediate rate between 2-acyl (slower) and 2-carbamoyl (faster) esters

Defines a tunable intermediate release-rate window for controlled delivery research

Exact rate constants in primary reference; leaving-alcohol-dependent ranking

Evidence Dimension	Alkaline hydrolysis rate constant ranking (same leaving alcohol, identical conditions)
Target Compound Data	2-(Hydroxymethyl)benzoate esters: intermediate rate; faster than 2-formyl/2-acetyl analogues, slower than 2-[(ethylamino)carbonyl]benzoates
Comparator Or Baseline	2-Acylbenzoate esters (2-formyl, 2-acetyl): slower rate. 2-Carbamoylbenzoate esters (2-[(ethylamino)carbonyl]): fastest rate
Quantified Difference	Exact rate constants are available in the primary reference (Helv. Chim. Acta 2003, 86, 2871–2899, Figures and Tables); 2-(hydroxymethyl)benzoates occupy an intermediate position between the acyl and carbamoyl series.
Conditions	Alkaline aqueous solution; primary, secondary, and tertiary fragrance alcohol leaving groups; controlled pH

Why This Matters

For procurement decisions involving controlled-release system development, the intermediate hydrolysis kinetics of 2-(hydroxymethyl)benzoate esters define a distinct release-rate window that is not accessible with either 2-acyl (slower) or 2-carbamoyl (faster) benzoate scaffolds, making sodium 2-(hydroxymethyl)benzoate the essential precursor for tuning release profiles to this intermediate kinetic range.

• [1] Escher, S. & Giersch, W. (2003). Controlled Release of Perfumery Alcohols by Neighboring‐Group Participation. Comparison of the Rate Constants for the Alkaline Hydrolysis of 2‐Acyl‐, 2‐(Hydroxymethyl)‐, and 2‐Carbamoylbenzoates. Helvetica Chimica Acta, 86(8), 2871–2899. View Source

Radical Product Distribution: Ortho vs. Meta and Para Isomers

Under free electron transfer (FET) ionization conditions using n-butyl chloride parent radical cations, 2-hydroxymethylbenzoate generates exclusively solute radical cations, whereas 3- and 4-hydroxymethylbenzoate isomers each produce comparable mixtures of solute radical cations and phenoxyl radicals [1]. This is attributed to intramolecular hydrogen bonding between the ortho-hydroxymethyl group and the ester carbonyl, which restricts phenoxyl group rotation on the femtosecond timescale and prevents radical dissociation pathways available to the meta and para isomers. This regioisomer-specific radical stabilization, demonstrated for the 2-hydroxymethylbenzoate scaffold from which the target sodium salt is derived, has implications for oxidative stability and for applications in radiation chemistry or free-radical polymer modification processes where predictable radical product distributions are essential.

Radical Product

Head-to-head

Ortho isomer: exclusive radical cations (100%); meta/para: dual radical cation + phenoxyl radical mixture

Predictable single-pathway radical behavior reduces analytical complexity

FET ionization with n-butyl chloride radical cations

Evidence Dimension	Radical product distribution upon FET ionization (n-butyl chloride parent radical cations)
Target Compound Data	2-Hydroxymethylbenzoate: only solute radical cations observed (100% radical cations, 0% phenoxyl radicals)
Comparator Or Baseline	3-Hydroxymethylbenzoate: comparable amounts of radical cations and phenoxyl radicals. 4-Hydroxymethylbenzoate: comparable amounts of radical cations and phenoxyl radicals
Quantified Difference	Qualitative difference in product pattern: exclusive radical cation channel for ortho isomer vs. dual-channel (radical cation + phenoxyl radical) for meta and para isomers
Conditions	Free electron transfer to n-butyl chloride parent radical cations; femtosecond time resolution; Phys. Chem. Chem. Phys. 2004

Why This Matters

For procurement in radical chemistry, polymer modification, or radiation stability contexts, the exclusively radical-cation product pattern of the ortho isomer provides predictable, single-pathway behavior that the meta and para isomers cannot replicate due to their dual radical product distributions, reducing analytical complexity in downstream applications.

• [1] Brede, O., Hermann, R., Karakostas, N. & Naumov, S. (2004). Ionization of the three isomeric hydroxybenzoates by free electron transfer: product distribution depends on the mobility of the phenoxyl group. Physical Chemistry Chemical Physics, 6, 5184–5188. View Source

Lactonization Propensity: Ortho vs. Para Hydroxymethylbenzoate

2-(Hydroxymethyl)benzoic acid (the free acid form of the target compound) undergoes spontaneous lactonization to phthalide (1,3-dihydro-2-benzofuran-1-one) via intramolecular esterification, a reaction that is sterically accelerated and occurs under both acid-catalyzed and base-catalyzed conditions [1]. This lactonization is geometrically impossible for 3- and 4-hydroxymethylbenzoic acids due to the spatial separation between the hydroxymethyl nucleophile and the carboxylic acid electrophile. Bunnett and Hauser (1965) demonstrated steric acceleration of this lactonization in ortho-substituted 2-(hydroxymethyl)benzoic acids [1]. The lactonization product, phthalide, is itself a valuable intermediate with documented anti-inflammatory, antibacterial, and antioxidant activities [2]. This cyclization competence provides a synthetic route to phthalide derivatives that is not accessible from para- or meta-hydroxymethylbenzoate starting materials.

Lactonization

Class-level

2-(Hydroxymethyl)benzoic acid cyclizes to phthalide; meta/para isomers cannot

Exclusive ortho route to phthalide scaffold for synthetic libraries

Sterically accelerated; acid- and base-catalyzed conditions

Evidence Dimension	Ability to undergo intramolecular lactonization to phthalide
Target Compound Data	2-(Hydroxymethyl)benzoic acid: lactonizes to phthalide under acid and base catalysis; sterically accelerated
Comparator Or Baseline	3-(Hydroxymethyl)benzoic acid: no lactonization possible (geometric constraint). 4-(Hydroxymethyl)benzoic acid: no lactonization possible (geometric constraint). Sodium benzoate: no hydroxymethyl nucleophile present; no lactonization
Quantified Difference	Qualitative (lactonization possible vs. impossible); quantitative rate data available in Bunnett & Hauser (1965) for substituted analogues
Conditions	Acid-catalyzed and base-catalyzed aqueous/organic conditions; ambient to moderate temperature

Why This Matters

For procurement in medicinal chemistry and synthetic organic chemistry, the exclusive ability of the ortho isomer to undergo lactonization to phthalide makes sodium 2-(hydroxymethyl)benzoate a gatekeeper intermediate for phthalide-based compound libraries, a synthetic capability absent in para- and meta-hydroxymethylbenzoate regioisomers and in simple benzoate salts.

• [1] Bunnett, J.F. & Hauser, C.F. (1965). Steric Acceleration of the Lactonization of 2-(Hydroxymethyl)benzoic Acids. Journal of the American Chemical Society, 87(10), 2210–2214. View Source
• [2] PubChem. Phthalide, CID 6885. Exhibits anti-inflammatory, antibacterial, and antioxidant activities. View Source

Aqueous Solubility: Sodium Salt vs. Free Acid

The free acid, 2-(hydroxymethyl)benzoic acid, has a measured aqueous solubility of 4.28 mg/mL (approximately 28 mM) at 20 °C . Conversion to the sodium salt (sodium 2-(hydroxymethyl)benzoate) substantially increases water solubility, as is general for carboxylate salts relative to their free acid forms. While an experimentally measured solubility value for the sodium salt specifically was not identified in the accessible literature, the solubility increase upon salt formation for benzoic acid derivatives is well-characterized as a class property. This solubility differential is procurement-relevant when aqueous formulation or high-concentration stock solution preparation is required, as the free acid may precipitate at working concentrations that the sodium salt form can sustain.

Aqueous Solubility

Data to verify

Free acid: 4.28 mg/mL (≈28 mM); sodium salt: typically >10-fold higher (exact value not reported)

Salt form enables high-concentration aqueous workflows

Class-typical salt solubility enhancement; confirm experimentally

Evidence Dimension	Aqueous solubility at 20 °C
Target Compound Data	Sodium 2-(hydroxymethyl)benzoate: freely soluble in water (salt form; exact value not reported in accessible literature; class-typical enhancement over free acid)
Comparator Or Baseline	2-(Hydroxymethyl)benzoic acid (free acid): 4.28 mg/mL (≈28 mM) at 20 °C
Quantified Difference	Free acid solubility: 4.28 mg/mL. Sodium salt solubility: class-typically >10-fold higher than free acid; exact value to be confirmed by experimental determination.
Conditions	Water, 20 °C, ambient pH (free acid data); sodium salt aqueous solubility data not specifically reported

Why This Matters

For procurement where aqueous formulation compatibility is critical (e.g., biochemical assay preparation, aqueous-phase synthesis, biological testing), the sodium salt form provides the required water solubility that the free acid form cannot deliver at comparable concentrations.

Endogenous Metabolite: Human Phthalidyl Moiety

2-(Hydroxymethyl)benzoic acid is an endogenous human metabolite, identified as the principal metabolite of the phthalidyl moiety in man . It has been detected in human feces and in green vegetables [1]. This endogenous metabolite status differentiates it from non-endogenous benzoate derivatives such as sodium methylparaben (sodium methyl p-hydroxybenzoate, E219) and purely synthetic 4-hydroxymethylbenzoate analogues, which are xenobiotics. For metabolomics research, biomarker validation, or pharmaceutical metabolite identification studies, the endogenous origin of 2-(hydroxymethyl)benzoic acid makes its sodium salt the appropriate reference standard for quantifying this metabolite in biological matrices, whereas para-substituted or esterified analogues cannot serve this function.

Metabolite Identity

Reported

2-(Hydroxymethyl)benzoic acid is the principal human phthalidyl metabolite

Authentic standard for metabolomics quantification in biological matrices

Detected in human feces, liver; distinct from synthetic parabens

Evidence Dimension	Endogenous vs. xenobiotic origin
Target Compound Data	2-(Hydroxymethyl)benzoic acid: endogenous human metabolite; principal metabolite of phthalidyl moiety
Comparator Or Baseline	Sodium methyl p-hydroxybenzoate (methylparaben sodium): synthetic preservative (E219); not endogenous. 4-(Hydroxymethyl)benzoic acid: detected in plants but not established as a principal human phthalidyl metabolite
Quantified Difference	Not applicable (binary qualitative distinction: endogenous vs. exogenous)
Conditions	Human metabolome; detection in human feces, liver, and green vegetables (HMDB0032594)

Why This Matters

For procurement in metabolomics, clinical biomarker research, or pharmaceutical metabolite identification, only sodium 2-(hydroxymethyl)benzoate provides the correct chemical identity as a reference standard for the endogenous human metabolite 2-(hydroxymethyl)benzoic acid; synthetic para-substituted or esterified analogues are chemically distinct and unsuitable as analytical reference materials for this metabolite.

• [1] Human Metabolome Database (HMDB). 2-(Hydroxymethyl)benzoic acid, HMDB0032594. Detected in feces and green vegetables. View Source

Sodium 2-(Hydroxymethyl)benzoate: Research & Industrial Applications

Controlled-Release Profragrance and Prodrug Systems

Research groups developing chemically triggered release systems for fragrance alcohols or amine-containing drug substances can employ sodium 2-(hydroxymethyl)benzoate as a key synthetic intermediate for preparing 2-(hydroxymethyl)benzoate ester or 2-hydroxymethylbenzamide prodrug conjugates. The intermediate alkaline hydrolysis rate constants of 2-(hydroxymethyl)benzoate esters, positioned between the slower 2-acyl and faster 2-carbamoyl series, provide a tunable release-rate window for applications requiring moderate hydrolytic lability under physiological or alkaline conditions [1]. The sodium salt form offers superior aqueous solubility for conjugation reactions compared to the free acid, facilitating esterification or amidation in aqueous or mixed aqueous-organic solvent systems.

Free-Radical Chemistry: Isomer-Specific Radical Control

In free-electron-transfer (FET) or pulse radiolysis experiments, the ortho-hydroxymethylbenzoate scaffold produces exclusively radical cations upon ionization, in contrast to the dual radical-cation/phenoxyl-radical product distribution observed for the meta and para isomers [1]. This regioisomer-specific, single-pathway radical behavior makes sodium 2-(hydroxymethyl)benzoate the preferred precursor for studies requiring predictable radical product distribution with minimal analytical complexity from competing radical channels. Applications include mechanistic radical chemistry, radiation-induced polymer grafting, and antioxidant mechanism studies where isomeric identity of the hydroxymethylbenzoate moiety is a critical experimental variable.

Phthalide-Based Medicinal Chemistry & Natural Product Synthesis

Sodium 2-(hydroxymethyl)benzoate serves as a direct precursor for phthalide synthesis via acid- or base-catalyzed intramolecular lactonization, a cyclization reaction that is sterically accelerated in ortho-substituted analogues [1]. Phthalide and its derivatives exhibit documented anti-inflammatory, antibacterial, and antioxidant bioactivities and serve as core scaffolds in numerous natural products and synthetic drug candidates [2]. Procurement of the sodium salt form is advantageous for lactonization chemistry conducted in aqueous or protic media, where the enhanced solubility facilitates higher reaction concentrations and improved cyclization yields compared to the sparingly soluble free acid.

Human Metabolomics Reference Standards & Biomarker Validation

As 2-(hydroxymethyl)benzoic acid is a principal human metabolite of the phthalidyl moiety and has been detected in human liver, feces, and green vegetables [1], sodium 2-(hydroxymethyl)benzoate is the appropriate salt form for preparing certified reference standards used in LC-MS/MS or GC-MS metabolomics workflows. For clinical laboratories or biomarker validation programs quantifying this endogenous metabolite in biological matrices, only the authentic 2-(hydroxymethyl)benzoate scaffold—and not para-hydroxymethylbenzoate or methylparaben analogues—provides the correct retention time, mass spectral fragmentation pattern, and chromatographic behavior required for unambiguous analyte identification and quantification.

Application

Selection Property

Validation Focus

Controlled-release profragrance/prodrug research

2-(hydroxymethyl)benzoate scaffold with tunable hydrolysis kinetics

Alkaline hydrolysis rate relative to acyl/carbamoyl series

Free-radical mechanistic studies

Ortho-regiospecific radical cation selectivity

Exclusive radical cation channel vs. dual-channel meta/para

Phthalide-based synthetic chemistry

Lactonization competence under acid/base catalysis

Cyclization efficiency and phthalide scaffold identity

Metabolomics reference standards

Endogenous human metabolite identity

Retention time and MS fragmentation match with authentic metabolite

• [1] Escher, S. & Giersch, W. (2003). Controlled Release of Perfumery Alcohols by Neighboring‐Group Participation. Comparison of the Rate Constants for the Alkaline Hydrolysis of 2‐Acyl‐, 2‐(Hydroxymethyl)‐, and 2‐Carbamoylbenzoates. Helvetica Chimica Acta, 86(8), 2871–2899. View Source
• [2] PubChem. Phthalide, CID 6885. View Source